BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-
Ethoxyphenylurea (Dulcin)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Bis(2-hydroxyethoxy)benzene

Cat. No.: B089644

Authored for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound requested, 4-Ethoxyphenylurea, is correctly identified by CAS
number 150-69-6. The provided CAS number 104-38-1 corresponds to Hydroquinone bis(2-
hydroxyethyl) ether, a different chemical entity. This guide will focus on 4-Ethoxyphenylurea,
also known as Dulcin.

Abstract

4-Ethoxyphenylurea, widely known by its trivial name Dulcin, is a synthetic compound
historically used as an artificial sweetener. First synthesized in 1883, it is approximately 250
times sweeter than sucrose and was valued for its lack of a bitter aftertaste, a common issue
with other sweeteners like saccharin.[1] Despite its desirable taste profile, safety concerns led
to its ban in many countries, including the United States in 1954, due to findings of chronic
toxicity in animal studies.[1] This technical guide provides a comprehensive overview of the
physicochemical properties, synthesis methodologies, and known biological effects of 4-
Ethoxyphenylurea, intended to serve as a resource for researchers in toxicology and medicinal
chemistry.

Physicochemical Properties

4-Ethoxyphenylurea is a white, crystalline solid.[2] Its key physical and chemical properties are
summarized in the tables below.
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Table 1: General and Physical Properties of 4-Ethoxyphenylurea

Property Value Reference

Molecular Formula CoH12N202 [3]

Molecular Weight 180.20 g/mol [4]
White needle-like crystals or

Appearance [1]
powder

Melting Point 173-174 °C [5]

Boiling Point Decomposes [1114]

Solubility in Water 1.25 g/L at 25 °C [1114]

Solubility in other solvents Soluble in alcohol [1][4]

Table 2: Chemical Identifiers and Spectral Data

Identifier/Data Value Reference

CAS Number 150-69-6 [3]

IUPAC Name (4-ethoxyphenyl)urea [4]
Dulcin, Sucrol, Valzin, p-

Synonyms ] [1][2]
Phenetolcarbamide
GGLIEWRLXDLBBF-

InChl Key [3]
UHFFFAOYSA-N
CCOC1=CC=C(C=C1)NC(=0)

SMILES

N

Mass Spectrum

Data available via NIST
WebBook

[3]

UV/Visible Spectrum

Data available via NIST
WebBook

[3]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H12N2O2/c1-2-13-8-5-3-7(4-6-8)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12)
https://studyeverythingsjr.blogspot.com/2020/10/dulcin-or-sucrol-or-valzinp-phen-ethyl.html?m=1
https://en.wikipedia.org/wiki/Dulcin
http://orgsyn.org/demo.aspx?prep=CV4P0052
https://en.wikipedia.org/wiki/Dulcin
https://studyeverythingsjr.blogspot.com/2020/10/dulcin-or-sucrol-or-valzinp-phen-ethyl.html?m=1
https://en.wikipedia.org/wiki/Dulcin
https://studyeverythingsjr.blogspot.com/2020/10/dulcin-or-sucrol-or-valzinp-phen-ethyl.html?m=1
https://en.wikipedia.org/wiki/Dulcin
https://studyeverythingsjr.blogspot.com/2020/10/dulcin-or-sucrol-or-valzinp-phen-ethyl.html?m=1
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H12N2O2/c1-2-13-8-5-3-7(4-6-8)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12)
https://studyeverythingsjr.blogspot.com/2020/10/dulcin-or-sucrol-or-valzinp-phen-ethyl.html?m=1
https://en.wikipedia.org/wiki/Dulcin
https://www.inchem.org/documents/jecfa/jecmono/v44aje37.htm
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H12N2O2/c1-2-13-8-5-3-7(4-6-8)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12)
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H12N2O2/c1-2-13-8-5-3-7(4-6-8)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12)
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H12N2O2/c1-2-13-8-5-3-7(4-6-8)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 4-Ethoxyphenylurea

Several synthetic routes for 4-Ethoxyphenylurea have been established. The most common
methods start from p-phenetidine or its derivatives.

This is a widely cited and robust method for the preparation of 4-Ethoxyphenylurea.

Reaction Scheme:
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G-Phenetidine Hydrochloridta

Urea »-—=—___ Reaction Mixture Precipitation & Cool ,, 4-Ethoxyphenylurea
H20, HCI, Acetic Acid

Heat (Boil)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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